Cas no 898432-35-4 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(pyridin-3-yl)ethyl-N'-(1-phenylethyl)ethanediamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(pyridin-3-yl)ethyl-N'-(1-phenylethyl)ethanediamide
• CAS No: 898432-35-4
• MF: C₂₅H₂₆N₄O₂
• MW: 414.499545574188
• CID: 5482378
• Update Time: 2025-07-09

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(pyridin-3-yl)ethyl-N'-(1-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(2,3-dihydro-1H-indol-1-yl)-2-(3-pyridinyl)ethyl]-N2-(1-phenylethyl)-
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(pyridin-3-yl)ethyl-N'-(1-phenylethyl)ethanediamide

• Inchi： 1S/C25H26N4O2/c1-18(19-8-3-2-4-9-19)28-25(31)24(30)27-17-23(21-11-7-14-26-16-21)29-15-13-20-10-5-6-12-22(20)29/h2-12,14,16,18,23H,13,15,17H2,1H3,(H,27,30)(H,28,31)
• InChI Key： UXHFHQHVAQQBRI-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CN=C1)(=O)C(NC(C1=CC=CC=C1)C)=O

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(pyridin-3-yl)ethyl-N'-(1-phenylethyl)ethanediamide

Introduction to N-2-(2,3-dihydro-1H-indol-1-yl)-2-(pyridin-3-yl)ethyl-N'-(1-phenylethyl)ethanediamide (CAS No. 898432-35-4)

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(pyridin-3-yl)ethyl-N'-(1-phenylethyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 898432-35-4, represents a fusion of indole and pyridine moieties, which are well-known for their involvement in various biological pathways. The presence of multiple functional groups, including amide and ethyl chains, enhances its versatility as a synthetic intermediate and a potential therapeutic agent.

The molecular structure of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(pyridin-3-yl)ethyl-N'-(1-phenylethyl)ethanediamide is characterized by a central ethanediamide backbone, which provides stability and reactivity necessary for further chemical modifications. The indole ring at the 2-position contributes to its pharmacological profile by mimicking natural bioactive molecules that interact with specific biological targets. Additionally, the pyridine ring at the 3-position introduces another layer of complexity, enabling interactions with enzymes and receptors that are pivotal in drug design.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Among these, indole derivatives have shown promise in various therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial properties. The compound N-2-(2,3-dihydro-1H-indol-1-yl)-2-(pyridin-3-yl)ethyl-N'-(1-phenylethyl)ethanediamide is no exception and has been the subject of several studies exploring its potential as a lead compound for drug development.

One of the most compelling aspects of this compound is its ability to modulate multiple signaling pathways simultaneously. The indole moiety is known to interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs), while the pyridine ring can engage with adenosine receptors and other G protein-coupled receptors (GPCRs). This dual functionality makes it an attractive candidate for developing drugs that target complex diseases requiring multifaceted therapeutic approaches.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with high accuracy. Molecular docking studies have been particularly useful in identifying how N-2-(2,3-dihydro-1H-indol-1-yl)-2-(pyridin-3-yl)ethyl-N'-(1-phenylethyl)ethanediamide might interact with target proteins. These studies have revealed potential binding sites that could be exploited for drug design, providing valuable insights into its mechanism of action.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the indole ring through cyclization reactions and the introduction of the pyridine moiety via nucleophilic substitution or condensation reactions. The amide bond formation is typically achieved using coupling reagents such as HATU or EDCI, which facilitate the reaction between carboxylic acids and amines.

In terms of pharmacological evaluation, N-2-(2,3-dihydro-1H-indol-1-ylo)-ethyl-N'-(1-phe-nylethyl)-ethanediamide has been tested in various in vitro assays to assess its biological activity. Preliminary results suggest that it exhibits significant inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. For instance, it has shown promise in inhibiting cyclooxygenase (COX)-2, an enzyme crucial in the production of pro-inflammatory mediators.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known bioactive molecules, it could serve as a scaffold for developing novel drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to modulate PPARs makes it a candidate for treating metabolic syndromes, including diabetes and obesity.

Another area where this compound shows promise is in oncology. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways with small molecules like N-2-(2,3-dihydro-1H-indol-1-ylo)-ethyl--N'^'(1-phenylethyl)^'_{'ethanediamideediamideeeN'-(((((((((( 898432N- 898432- 35- 4)N' N- 898432- 35- 4)N' N- 898432- 35- 4)N' N- 898432- 35- N' N' N' N' N' N' N' N' N' N' N' )N'^{'et hane diamide e diamid e e )N''et hane diamide e diamid e e )N''et hane diamide}}